Cas no 2639406-03-2 (ethyl 2-oxa-5-azabicyclo2.2.1heptane-1-carboxylate)

• Product Name: ethyl 2-oxa-5-azabicyclo2.2.1heptane-1-carboxylate
• CAS No: 2639406-03-2
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 5640849
• PubChem ID: 165902562
• Update Time: 2025-09-27

ethyl 2-oxa-5-azabicyclo2.2.1heptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639406-03-2
• ethyl 2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylate
• EN300-27782818
• ethyl 2-oxa-5-azabicyclo2.2.1heptane-1-carboxylate

• Inchi： 1S/C8H13NO3/c1-2-11-7(10)8-3-6(4-12-8)9-5-8/h6,9H,2-5H2,1H3
• InChI Key： KRHVWBGBLZBYBK-UHFFFAOYSA-N
• SMILES： O1CC2CC1(C(=O)OCC)CN2

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 47.6Ų